Cas no 1396885-16-7 (1-acetyl-N-2-(4-sulfamoylphenyl)ethylazetidine-3-carboxamide)

• Product Name: 1-acetyl-N-2-(4-sulfamoylphenyl)ethylazetidine-3-carboxamide
• CAS No: 1396885-16-7
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 6576703
• Update Time: 2025-07-19

1-acetyl-N-2-(4-sulfamoylphenyl)ethylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-2-(4-sulfamoylphenyl)ethylazetidine-3-carboxamide
• 1-acetyl-N-[2-(4-sulfamoylphenyl)ethyl]azetidine-3-carboxamide

• Inchi： 1S/C14H19N3O4S/c1-10(18)17-8-12(9-17)14(19)16-7-6-11-2-4-13(5-3-11)22(15,20)21/h2-5,12H,6-9H2,1H3,(H,16,19)(H2,15,20,21)
• InChI Key： UNDDBRXDGXASCA-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CC(C(NCCC2=CC=C(S(N)(=O)=O)C=C2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-acetyl-N-2-(4-sulfamoylphenyl)ethylazetidine-3-carboxamide

Comprehensive Overview of 1-acetyl-N-2-(4-sulfamoylphenyl)ethylazetidine-3-carboxamide (CAS No. 1396885-16-7): Properties, Applications, and Research Insights

The compound 1-acetyl-N-2-(4-sulfamoylphenyl)ethylazetidine-3-carboxamide (CAS No. 1396885-16-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design, featuring an azetidine core coupled with a sulfamoylphenyl moiety, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role as a modulator of enzymatic activity, given the presence of the sulfonamide group, which is known for its bioactivity in drug design.

In recent years, the demand for novel small-molecule inhibitors and enzyme-targeting agents has surged, driven by advancements in precision medicine. 1-acetyl-N-2-(4-sulfamoylphenyl)ethylazetidine-3-carboxamide aligns with this trend, as its structure suggests potential interactions with carbonic anhydrases or kinase enzymes, both of which are hot topics in oncology and metabolic disorder research. Online searches for terms like "sulfonamide-based therapeutics" and "azetidine derivatives in drug discovery" reflect growing curiosity about such compounds.

The acetyl and carboxamide functional groups in this compound further enhance its versatility. These groups are frequently explored in prodrug strategies and bioavailability optimization, addressing common challenges in drug development. For instance, questions like "how to improve drug solubility" or "role of carboxamides in pharmacokinetics" are frequently searched by pharmaceutical professionals, highlighting the relevance of this molecule's design.

From a synthetic chemistry perspective, CAS No. 1396885-16-7 represents a fascinating case study. Its preparation likely involves multi-step organic reactions, such as amide coupling and sulfonylation, techniques widely discussed in forums and academic circles. The compound’s purity and stability are critical for reproducibility, a concern often raised in queries like "how to characterize complex organic molecules" or "HPLC methods for sulfonamide analysis."

Beyond its biochemical potential, 1-acetyl-N-2-(4-sulfamoylphenyl)ethylazetidine-3-carboxamide exemplifies the intersection of computational chemistry and experimental validation. Molecular docking studies could predict its binding affinity for specific proteins, a method increasingly popular among researchers investigating "in silico drug design tools." Such approaches align with the broader shift toward AI-driven drug discovery, a trending topic in both academic and industry settings.

In summary, CAS No. 1396885-16-7 embodies the innovation driving modern medicinal chemistry. Its structural features and potential applications resonate with current research priorities, making it a compound of interest for scientists exploring targeted therapies and next-generation pharmaceuticals. As the scientific community continues to unravel its properties, this molecule may well emerge as a key player in addressing unmet medical needs.